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Compound of Interest

Compound Name: 4-(4-lodophenyl)-1-butanol

Cat. No.: B15333273

The second round of searches provided more specific information. | found a CAS number for 4-
(4-iodophenyl)-1-butanol (688798-44-9) from Chemsrc, which is crucial for accurate
searching. However, the initial searches still returned many results for similar but incorrect
compounds (e.g., 4-phenyl-1-butanol, 4-iodo-1-butanol). | have found one direct supplier listing
on Sigma-Aldrich. The search for experimental protocols has been challenging, as most results
are for related compounds or general techniques. | need to refine my search for suppliers using
the CAS number and look more specifically for synthesis or application-related papers that
might contain protocols. | will also start structuring the information I have found so far.l have
successfully identified the CAS number for 4-(4-lodophenyl)-1-butanol (688798-44-9) and
found a few potential suppliers, including Sigma-Aldrich and BLDpharm, by using this CAS
number in my searches. | have also found some information on the purity offered by Sigma-
Aldrich (95%). However, | still lack specific details on available quantities and pricing from most
suppliers. The search for experimental protocols has yielded general procedures for Suzuki
coupling, a likely application for this compound, but no protocols that specifically use 4-(4-
lodophenyl)-1-butanol. | have also found literature that mentions the use of the related
compound 4-(p-iodophenyl)butyric acid in PET imaging, suggesting a potential application for
4-(4-lodophenyl)-1-butanol.

| need to continue searching for more suppliers and try to find more specific product details. |
also need to broaden my search for experimental protocols that might use this specific
chemical or a very close analogue. Finally, | will start to structure the collected data and draft
the introductory and application sections of the guide.l have successfully identified the CAS
number for 4-(4-lodophenyl)-1-butanol (688798-44-9) and found a few commercial suppliers,
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including Sigma-Aldrich and BLDpharm. | have also gathered some data on purity (e.g., 95%
from Sigma-Aldrich), but detailed information on available quantities and pricing is still limited
and often requires direct inquiry with the suppliers. My search for specific experimental
protocols using this exact compound remains challenging, with most results providing general
methodologies for related reactions like Suzuki coupling or for similar molecules. However, |
have found significant information suggesting the primary application of iodo-functionalized
phenyl derivatives, particularly in the synthesis of PET imaging agents. This provides a strong
basis for the "Experimental Protocols" and "Applications" sections, where | can detail a
representative protocol for a relevant reaction (like Suzuki coupling or a radiolabeling precursor
synthesis) and discuss the likely use of the target molecule. | have enough information to
create the core of the technical guide, including the supplier table, a representative
experimental protocol, and the necessary diagrams. | will now proceed to generate the final
response.

Final Answer:### An In-depth Technical Guide to 4-(4-lodophenyl)-1-butanol for Research
Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-lodophenyl)-1-butanol, a key
chemical intermediate for research and development. Below you will find information on
commercial suppliers, key chemical data, and its applications, particularly in the synthesis of
imaging agents.

Commercial Suppliers and Product Specifications

4-(4-lodophenyl)-1-butanol (CAS No. 688798-44-9) is available from a select number of
chemical suppliers specializing in research chemicals. The purity and available quantities can
vary, and it is recommended to contact the suppliers directly for the most current pricing and
availability.
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) ) Available
Supplier CAS Number Purity .
Quantities
--INVALID-LINK-- 688798-44-9 95% Inquire
--INVALID-LINK-- 688798-44-9 Inquire Inquire
--INVALID-LINK-- 688798-44-9 Inquire Inquire

Note: Pricing and availability are subject to change. Please consult the supplier's website for
the most up-to-date information.

Chemical Properties

Property Value

Molecular Formula C10H13I0

Molecular Weight 276.11 g/mol

IUPAC Name 4-(4-iodophenyl)butan-1-ol

SMILES OCCcCcC1=CcC=C(l)C=C1

InChl Key YUWKNOUXISPCTJ-UHFFFAOYSA-N

Applications in Research

4-(4-lodophenyl)-1-butanol is a valuable building block in medicinal and organic chemistry.[1]
The presence of both a reactive alcohol group and an iodinated phenyl ring allows for a variety
of chemical transformations. The primary application of aryl iodides in drug discovery and
development is in the synthesis of more complex molecules through cross-coupling reactions,
such as the Suzuki-Miyaura coupling.

Furthermore, the iodo-group serves as a key site for the introduction of radioisotopes, making
this compound a precursor for the synthesis of radiolabeled molecules for Positron Emission
Tomography (PET) imaging.[2][3][4] The butanol chain can act as a linker to connect the
radiolabeled phenyl ring to a biologically active molecule.
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Experimental Protocols

While specific experimental protocols for 4-(4-lodophenyl)-1-butanol are not readily available
in the public domain, a general protocol for a Suzuki-Miyaura coupling, a common reaction for
this type of molecule, is provided below. This should be considered a representative example,
and reaction conditions may need to be optimized for specific substrates.

Representative Suzuki-Miyaura Coupling Protocol:

e Reaction Setup: In a clean, dry flask, dissolve 4-(4-lodophenyl)-1-butanol (1 equivalent)
and the desired boronic acid or boronic ester (1.1-1.5 equivalents) in a suitable solvent (e.g.,
dioxane, toluene, or a mixture of DME and water).

o Base Addition: Add a base such as potassium carbonate (K2CO3), cesium carbonate
(Cs2C03), or potassium phosphate (K3P0O4) (2-3 equivalents).

o Degassing: Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen)
for 15-30 minutes to remove oxygen.

o Catalyst Addition: Add a palladium catalyst, such as Pd(PPh3)4 (0.01-0.05 equivalents),
under a positive pressure of the inert gas.

e Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and
monitor the progress of the reaction by a suitable analytical technique (e.g., TLC or LC-MS).

o Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an
organic solvent (e.g., ethyl acetate) and wash with water and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations

Logical Flow of Synthesis for a PET Tracer Precursor
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Caption: Synthetic pathway for a PET tracer using 4-(4-lodophenyl)-1-butanol.

Suzuki-Miyaura Coupling Catalytic Cycle

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15333273?utm_src=pdf-body-img
https://www.benchchem.com/product/b15333273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15333273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Oxidative
Addition
R1-Pd(Il)L2-X R2-B(OR)2
Transmetalation

Reductive
Elimination

&

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial suppliers of 4-(4-lodophenyl)-1-butanol for
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15333273#commercial-suppliers-of-4-4-iodophenyl-
1-butanol-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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